Cas no 69010-90-8 (Ethanediamide,N1,N2-bis(2-furanylmethyl)-)

• Product Name: Ethanediamide,N1,N2-bis(2-furanylmethyl)-
• CAS No: 69010-90-8
• MF: C₁₂H₁₂N₂O₄
• MW: 248.234683036804
• MDL: MFCD00090454
• CID: 524102
• PubChem ID: 330826
• Update Time: 2025-06-20

Ethanediamide,N1,N2-bis(2-furanylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanediamide,N1,N2-bis(2-furanylmethyl)-
• N,N'-bis(furan-2-ylmethyl)oxamide
• N,N'-DIFURFURYLOXAMIDE
• NSC320224
• SCHEMBL18415483
• AS-61531
• SR-01000358368-1
• DTXSID00317766
• STK051972
• CS-0047357
• BCP32883
• N1,N2-Bis(furan-2-ylmethyl)oxalamide;BFMO
• SB60875
• 69010-90-8
• Z56755596
• MFCD00090454
• N1,N2-Bis(furan-2-ylmethyl)oxalamide
• NSC-320224
• AKOS000600600
• N,N'-bis[(furan-2-yl)methyl]ethanediamide
• SR-01000358368
• W18734
• SY293311
• N1,N2-Bis(2-furylmethyl)oxalamide
• HY-W054259
• BFMO
• N,N'-bis(furan-2-ylmethyl)ethanediamide

• MDL： MFCD00090454
• Inchi： 1S/C12H12N2O4/c15-11(13-7-9-3-1-5-17-9)12(16)14-8-10-4-2-6-18-10/h1-6H,7-8H2,(H,13,15)(H,14,16)
• InChI Key： XRURWFXKCKASSN-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CNC(C(NCC1=CC=CO1)=O)=O

Computed Properties

• Exact Mass: 248.07970687g/mol
• Monoisotopic Mass: 248.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 84.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethanediamide,N1,N2-bis(2-furanylmethyl)-

Ethanediamide, N1,N2-bis(2-furanylmethyl)- (CAS No. 69010-90-8): A Comprehensive Overview

Ethanediamide, N1,N2-bis(2-furanylmethyl)- (CAS No. 69010-90-8) is a unique compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its potential applications in pharmaceuticals and materials science. This compound, also known as N1,N2-bis(2-furanylmethyl)ethanediamide, is characterized by its distinctive structure, which includes a central ethanediamide backbone flanked by two furan rings. The presence of these furan rings imparts specific chemical and biological properties that make it a valuable candidate for various research and development activities.

The molecular formula of Ethanediamide, N1,N2-bis(2-furanylmethyl)- is C₁₀H₁₄N₂O₂, and its molecular weight is approximately 194.23 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the coupling of ethylenediamine with furfuryl chloride in the presence of a suitable base. This synthesis route has been optimized to achieve high yields and purity, making it a feasible option for large-scale production.

In recent years, Ethanediamide, N1,N2-bis(2-furanylmethyl)- has been the subject of numerous studies aimed at elucidating its biological activities and potential therapeutic applications. One notable area of research is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This makes it a promising candidate for the development of new anti-inflammatory drugs, particularly for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as an antiviral agent. Research conducted by a team at the University of California, Los Angeles (UCLA) has demonstrated that Ethanediamide, N1,N2-bis(2-furanylmethyl)- exhibits significant antiviral activity against several strains of influenza virus. The mechanism of action appears to involve the inhibition of viral replication through the disruption of viral RNA synthesis. These findings have sparked interest in further exploring its potential as a broad-spectrum antiviral agent.

The structural features of Ethanediamide, N1,N2-bis(2-furanylmethyl)- also make it an attractive candidate for use in materials science. The presence of furan rings can enhance the thermal stability and mechanical properties of polymers when incorporated into their structure. For example, recent studies have shown that incorporating this compound into polymeric materials can improve their resistance to degradation under harsh environmental conditions, making them suitable for use in various industrial applications.

In addition to its biological and material properties, Ethanediamide, N1,N2-bis(2-furanylmethyl)- has been investigated for its potential as a chelating agent. Chelation therapy is a medical procedure used to remove heavy metals from the body, and compounds with chelating properties are highly sought after for this purpose. Preliminary studies have indicated that Ethanediamide, N1,N2-bis(2-furanylmethyl)- can effectively bind to metals such as lead and mercury, suggesting its potential use in chelation therapy.

The safety profile of Ethanediamide, N1,N2-bis(2-furanylmethyl)- has also been evaluated in several preclinical studies. These studies have generally shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further clinical trials are needed to fully assess its safety and efficacy in humans.

In conclusion, Ethanediamide, N1,N2-bis(2-furanylmethyl)- (CAS No. 69010-90-8) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and chelation therapy. Its unique structural features and biological activities make it an exciting area of research for scientists and researchers worldwide. As more studies are conducted and new applications are discovered, Ethanediamide, N1,N2-bis(2-furanylmethyl)- is likely to play an increasingly important role in various fields of science and technology.